7,8-Dihydro-5H-pyrano[4,3-b]pyridin-8-amine

• IUPAC Name: 7,8-dihydro-5H-pyrano[4,3-b]pyridin-8-amine
• InChI: InChI=1S/C8H10N2O/c9-7-5-11-4-6-2-1-3-10-8(6)7/h1-3,7H,4-5,9H2
• InChI Key: CMFHCISAJBMYJE-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(CO1)C=CC=N2)N
• Molecular Formula: C8H10N2O
• Molecular Weight: 150.18 g/mol

Description

“7,8-Dihydro-5H-pyrano[4,3-b]pyridin-8-amine” is a chemical compound with the molecular formula C8H10N2O. It has a molecular weight of 150.18 g/mol. The IUPAC name for this compound is 7,8-dihydro-5H-pyrano[4,3-b]pyridin-8-amine.

Molecular Structure Analysis

The compound has a complex structure that includes a pyrano[4,3-b]pyridin ring. The InChI code for this compound is InChI=1S/C8H10N2O/c9-7-3-6-5-11-2-1-8(6)10-4-7/h3-4H,1-2,5,9H2. The canonical SMILES representation is C1COCC2=C1N=CC(=C2)N.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 150.18 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3. The compound has a rotatable bond count of 0. The exact mass is 150.079312947 g/mol and the monoisotopic mass is 150.079312947 g/mol. The topological polar surface area is 48.1 Ų. The compound has a heavy atom count of 11.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

One of the primary applications of 7,8-Dihydro-5H-pyrano[4,3-b]pyridin-8-amine is in the synthesis of various heterocyclic compounds. For instance, Dabaeva et al. (2011) explored the synthesis of new condensed derivatives of pyrano[4,3-b]thieno[3,2-e]pyridine and pyrido[3',2':4,5]thieno[3,2-d]pyrimidine, where reactions with primary amines led to different derivatives depending on the steric hindrance in the amines (Dabaeva, Bagdasaryan, & Noravyan, 2011). Kumar and Mashelker (2007) synthesized novel 1,2,4‐Oxadiazole heterocyclic compounds containing 2‐H‐Pyranopyridine‐2‐one moiety, highlighting the versatility of this chemical in forming structurally complex and potentially bioactive molecules (Kumar & Mashelker, 2007).

Catalytic Synthesis Approaches

In addition to traditional synthesis methods, the compound has been used in catalytic synthesis approaches. Safaei et al. (2013) reported an efficient one-pot synthesis of pyrano[3,2-b]pyrazolo[4,3-e]pyridin-8(1H)-ones via a three-component condensation, which included the use of kojic acid and 1-H-pyrazol-5-amines, demonstrating its potential in streamlined synthetic processes (Safaei et al., 2013).

Development of New Fused Derivatives

The research also extends to the development of new fused derivatives. Dabaeva et al. (2019) developed a method for synthesizing pyrano[4,3-b]thieno[3,2-e]pyridine derivatives, which underlines the adaptability of 7,8-Dihydro-5H-pyrano[4,3-b]pyridin-8-amine in creating diverse chemical structures (Dabaeva et al., 2019).

Pharmaceutical Applications

Although the focus is not on drug use and dosage, it's noteworthy that the synthesized derivatives from this compound have been explored for their pharmaceutical potential. For instance, Paronikyan et al. (2002) studied the anticonvulsant activity of isothiazolo[5,4-b]pyrano(thiopyrano)[4,3-d]pyridine and isothiazolo[4,5-b]-2,7-naphthyridine derivatives, indicative of its possible applications in medicinal chemistry (Paronikyan et al., 2002).